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Compound of Interest

Compound Name: (Rac)-GSK547

Cat. No.: B10815349

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
(Rac)-GSK547 is a potent and highly selective inhibitor of receptor-interacting serine/threonine-

protein kinase 1 (RIPK1), a key regulator of inflammation and cell death. These application

notes provide detailed protocols for the dosage and administration of (Rac)-GSK547 in animal

studies, particularly in murine models, to facilitate research into its therapeutic potential.

Overview of (Rac)-GSK547
(Rac)-GSK547 serves as a critical tool for investigating the role of RIPK1-mediated signaling in

various disease models. Its primary mechanism of action involves the inhibition of RIPK1

kinase activity, which can modulate pathways such as necroptosis and inflammation. In

preclinical studies, GSK547 has been shown to reduce tumor burden and extend survival in

mouse models of pancreatic cancer by promoting an immunogenic tumor microenvironment.[1]

[2][3]
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Property Value

Molecular Formula C₂₀H₁₈F₂N₆O

Molecular Weight 396.39 g/mol [4][5]

Appearance Crystalline solid

Solubility Soluble in DMSO (≥ 125 mg/mL)[4][5]

Recommended Dosage and Administration for
Murine Studies
The selection of dosage and administration route is critical for achieving desired systemic

exposure and therapeutic effect. Below are summarized guidelines based on published

preclinical studies.

Dosage Regimens:
Animal
Model

Dosage
Administrat
ion Route

Study
Duration

Therapeutic
Outcome

Reference

Orthotopic

Pancreatic

Ductal

Adenocarcino

ma (PDA)

Mice

~100

mg/kg/day

Food-based

dosing
15-50 days

Reduced

tumor burden

and extended

survival

[1][3]

Acute

TNF/zVAD

Shock Model

Mice

0.01, 0.1, 1,

10 mg/kg

Oral gavage

(single dose)
Acute

Dose-

dependent

inhibition of

RIPK1

activation

[6][7]

Atheroscleros

is Model Mice

(ApoESA/SA)

10 mg/kg/day
Mixed with

Western diet
2-4 weeks

Assessment

of plasma

levels and

RIPK1

inhibition

[6][7]
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Pharmacokinetic Profile in Mice (Oral Administration):

Dose Cmax (ng/mL) Tmax (hours) AUC (ng*h/mL)
RIPK1
Inhibition
(Predicted)

0.1 mg/kg ~11 ~1 - ~50%

1 mg/kg ~98 ~2 - >90%

10 mg/kg ~886 ~4 - ~99%

9.6 mg/kg/day (in

food)

Trough: ~10,

Peak: ~100
- Steady-state

Trough: ~75%,

Peak: ~97%

96 mg/kg/day (in

food)
- - - -

Data synthesized from multiple sources. Cmax and Tmax are approximate values.[6][7]

Experimental Protocols
Protocol 1: Formulation of (Rac)-GSK547 for Oral
Gavage
This protocol describes the preparation of a (Rac)-GSK547 solution suitable for oral gavage in

mice.

Materials:

(Rac)-GSK547 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes
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Pipettes and sterile tips

Procedure:

Prepare Stock Solution: Dissolve (Rac)-GSK547 in DMSO to create a concentrated stock

solution (e.g., 20.8 mg/mL).[1] Gentle warming or sonication may be used to aid dissolution.

Vehicle Preparation: In a sterile tube, prepare the vehicle by mixing the components in the

following ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3]

Final Formulation:

For a 1 mL final working solution, add 100 µL of the GSK547 DMSO stock solution (20.8

mg/mL) to 400 µL of PEG300 and mix thoroughly.[1]

Add 50 µL of Tween-80 to the mixture and mix until the solution is clear.[1]

Add 450 µL of Saline to reach the final volume of 1 mL.[1] The final concentration will be

2.08 mg/mL.

Administration: The prepared solution should be used immediately. Administer the solution to

mice via oral gavage at the desired dosage. The volume should not exceed 10 mL/kg of

body weight.[8][9]

Protocol 2: Administration by Oral Gavage in Mice
Materials:

Prepared (Rac)-GSK547 formulation

Appropriately sized gavage needle (18-20 gauge for adult mice)[8][10]

Syringe (1 mL)

Animal scale

Procedure:

Animal Preparation: Weigh the mouse to accurately calculate the dosing volume.[1][8]
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Restraint: Properly restrain the mouse by scruffing the neck to immobilize the head and

body.[1][10]

Gavage Needle Insertion:

Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the

insertion depth.[1]

Gently insert the needle into the mouth, to the side of the incisors, and advance it along

the roof of the mouth towards the esophagus. The mouse should swallow as the tube is

advanced.[9][10]

CRITICAL: Do not force the needle. If resistance is met, withdraw and re-insert.[1]

Substance Administration: Once the needle is in the stomach, slowly depress the syringe

plunger to deliver the formulation.[10]

Post-Administration: Gently remove the gavage needle and return the mouse to its cage.

Monitor the animal for any signs of distress for at least 10 minutes.[6][10]

Protocol 3: Food-Based Dosing
For chronic studies, incorporating (Rac)-GSK547 into the animal diet provides a less stressful

method of administration.

Procedure:

Dose Calculation: Determine the required concentration of GSK547 in the chow based on

the average daily food consumption of the mice and the target dose (e.g., 100 mg/kg/day).

Chow Preparation:

(Rac)-GSK547 can be commercially formulated into standard rodent chow by specialized

suppliers.

Alternatively, for laboratory-scale preparation, dissolve the required amount of GSK547 in

a minimal amount of a suitable solvent (e.g., DMSO) and thoroughly mix it with a small

portion of powdered chow to form a pre-mix.
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Gradually add the pre-mix to the bulk of the powdered chow and mix extensively to ensure

uniform distribution.

The chow can then be re-pelleted or provided as a powder.

Administration: Provide the medicated chow to the mice as their sole food source. Monitor

food intake to ensure proper dosing.

Signaling Pathway and Experimental Workflow
(Rac)-GSK547 Mechanism of Action
(Rac)-GSK547 inhibits RIPK1 kinase activity, which is a central node in the signaling cascade

initiated by stimuli such as TNFα. Inhibition of RIPK1 can block the necroptotic cell death

pathway and modulate inflammatory responses. In the context of pancreatic cancer, GSK547

has been shown to up-regulate STAT1 signaling in bone marrow-derived macrophages, leading

to an immunogenic (M1) macrophage phenotype.[1][2][3]
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1. Cell Culture
(KPC-derived tumor cells)

2. Orthotopic Implantation
of tumor cells into pancreas of mice

3. Tumor Growth
(Monitor by imaging)

4. Randomization
into treatment groups

5. Treatment Administration
- Vehicle Control

- (Rac)-GSK547 (e.g., 100 mg/kg/day in chow)

6. Monitoring
- Tumor size
- Body weight

- Survival

7. Endpoint Analysis
- Tumor weight

- Histology
- Immune profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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